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An Objective Comparison of Simulation Codes for Neutronics Benchmarking of Neodymium-
146

This guide provides a comparative overview of prominent simulation codes and nuclear data

libraries for benchmarking the neutronics of Neodymium-146 (Nd-146). It is intended for

researchers and scientists in nuclear physics and engineering. Neodymium isotopes are

significant fission products in nuclear reactors, and accurate simulation of their neutron

interactions is crucial for reactor design, safety, and waste management.

Introduction to Neutronics Simulation
Neutronics simulations model the transport of neutrons through materials. The accuracy of

these simulations depends on two key components: the transport code that solves the

Boltzmann transport equation (or a simplified version of it) and the nuclear data library that

provides the fundamental input parameters, such as cross-sections for neutron-nucleus

interactions. Benchmarking these simulations involves comparing their results with

experimental data to validate their accuracy.
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Key Monte Carlo Simulation Codes
Several Monte Carlo codes are widely used for neutron transport simulations. These codes

simulate the individual histories of a large number of neutrons and use statistical methods to

estimate macroscopic quantities. The most common codes for this type of analysis are

MCNP®, Serpent, and Geant4.
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Evaluated Nuclear Data Libraries for Neodymium-
146
The choice of the nuclear data library is as critical as the choice of the simulation code. These

libraries contain evaluated data for neutron cross-sections, angular distributions, and energy

spectra of secondary particles. Several major libraries are available, each with its own

evaluations for Nd-146.
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Experimental Data for Neodymium-146
Experimental data is the cornerstone of benchmarking. For Nd-146, neutron capture cross-

section data is a key parameter for validation.

Experimental Neutron Capture Cross-Sections for Nd-
146
The following table summarizes experimental data for the neutron radiative capture cross-

sections of Nd-146 in the energy range of 0.5 to 2.2 MeV.[26]
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This table presents calculated cross-section values from the JENDL-4.0 library for various

neutron-induced reactions on Nd-146.[27]
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Experimental Protocols
A common method for measuring neutron capture cross-sections is the activation method.[26]

A general protocol for this technique is as follows:

Sample Preparation: Enriched isotopic samples of Nd-146 are prepared.

Irradiation: The samples are irradiated with a neutron beam. For the energy range of 0.5 to

2.2 MeV, neutrons can be produced from the ³H(p,n)³He reaction using a Van de Graaff

accelerator.[26]

Reference Reactions: The measurements are typically made relative to well-known standard

reactions, such as ¹⁹⁷Au(n,γ)¹⁹⁸Au.[26]

Activity Measurement: After irradiation, the gamma activity of the decay of the product

nucleus (in this case, ¹⁴⁷Nd) is measured using a high-resolution gamma-ray spectrometer.

Cross-Section Calculation: The capture cross-section is then calculated based on the

measured activity, the neutron flux (determined from the reference reaction), and the number

of target nuclei in the sample.
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The process of benchmarking a simulation code for a specific nuclide like Nd-146 involves a

systematic comparison of simulated results with experimental data.
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Caption: Workflow for benchmarking neutronics simulation codes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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